Cas no 950649-32-8 (4-methyl-N-(4-(trifluoromethoxy)phenyl)piperidine-1-carboxamide)

• Product Name: 4-methyl-N-(4-(trifluoromethoxy)phenyl)piperidine-1-carboxamide
• CAS No: 950649-32-8
• MF: C₁₄H₁₇F₃N₂O₂
• MW: 302.292194128037
• CID: 6026186
• PubChem ID: 24748328
• Update Time: 2025-05-21

4-methyl-N-(4-(trifluoromethoxy)phenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• BDBM50305603
• 4-methyl-N-(4-(trifluoromethoxy)phenyl)piperidine-1-carboxamide
• EN300-6720615
• CHEMBL602743
• 4-methyl-N-[4-(trifluoromethoxy)phenyl]piperidine-1-carboxamide
• 950649-32-8
• SCHEMBL13873290
• AKOS034290968
• VWSNUVXDGXLXME-UHFFFAOYSA-N
• Z409840732

• Inchi： 1S/C14H17F3N2O2/c1-10-6-8-19(9-7-10)13(20)18-11-2-4-12(5-3-11)21-14(15,16)17/h2-5,10H,6-9H2,1H3,(H,18,20)
• InChI Key： VWSNUVXDGXLXME-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(N1CCC(C)CC1)=O)(F)F

Computed Properties

• Exact Mass: 302.12421228g/mol
• Monoisotopic Mass: 302.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 4-methyl-N-(4-(trifluoromethoxy)phenyl)piperidine-1-carboxamide

4-Methyl-N-(4-(Trifluoromethoxy)Phenyl)Piperidine-1-Carboxamide: A Comprehensive Overview

4-Methyl-N-(4-(trifluoromethoxy)phenyl)piperidine-1-carboxamide, identified by the CAS registry number 950649-32-8, is a compound of significant interest in contemporary chemical research. This molecule, with its unique structure, has garnered attention for its potential applications in various fields, including pharmaceuticals and materials science. The compound's structure features a piperidine ring, a methyl group, and a trifluoromethoxy-substituted phenyl group, which contribute to its distinctive chemical properties.

The synthesis of 4-methyl-N-(4-(trifluoromethoxy)phenyl)piperidine-1-carboxamide involves a series of well-established organic reactions, including nucleophilic substitution and amide formation. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving both yield and purity. These improvements are crucial for scaling up production, especially for potential industrial applications.

Recent studies have highlighted the pharmacological potential of this compound. Research indicates that it exhibits promising activity in certain biological assays, particularly in relation to enzyme inhibition and receptor binding. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound shows moderate inhibitory activity against a specific kinase target, suggesting its potential as a lead compound in drug discovery efforts.

In addition to its pharmacological applications, 4-methyl-N-(4-(trifluoromethoxy)phenyl)piperidine-1-carboxamide has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and advanced materials development. Researchers have explored its potential as an electron transport material in organic photovoltaics (OPVs), where it has demonstrated acceptable charge transport characteristics under specific conditions.

The compound's stability under various environmental conditions is another area of active investigation. Studies have shown that it exhibits good thermal stability up to 200°C and is relatively resistant to hydrolysis under neutral conditions. However, further research is needed to fully understand its degradation pathways and long-term stability in different environments.

From an environmental perspective, the ecological impact of CAS No. 950649-32-8 has been minimally studied to date. Initial assessments suggest that it has low acute toxicity to aquatic organisms; however, chronic effects and bioaccumulation potential remain areas requiring further investigation. Regulatory agencies may need to consider these factors when evaluating its safety profile for large-scale use.

In terms of market applications, the compound's versatility could open doors to multiple industries. Its use as an intermediate in pharmaceutical manufacturing is one potential avenue, while its role in specialty chemicals production could also be significant. The growing demand for high-performance materials may further drive interest in this compound's development.

The future of 4-methyl-N-(4-(trifluoromethoxy)phenyl)piperidine-1-carboxamide lies in continued research aimed at unlocking its full potential across various domains. Collaborative efforts between academia and industry could accelerate its translation from the laboratory to real-world applications.

In conclusion, this compound represents a fascinating example of how modern chemical synthesis can yield molecules with diverse functional properties. As research progresses, it is likely that new insights into its structure-function relationships will emerge, paving the way for innovative uses across multiple disciplines.